Cas no 2228659-01-4 (tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate
• CAS No: 2228659-01-4
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6085877
• PubChem ID: 165622357
• Update Time: 2025-10-28

tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate
• tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclohexyl}carbamate
• 2228659-01-4
• EN300-1884106

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-16(7-5-4-6-8-16)12-11-15(17)9-10-15/h4-12,17H2,1-3H3,(H,18,19)
• InChI Key： JCKPJXOMAQBRMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)CCC1(CC1)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate

Comprehensive Overview of tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate (CAS No. 2228659-01-4)

The compound tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate (CAS No. 2228659-01-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

One of the key features of tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate is its stereochemistry, which plays a critical role in its biological activity. The presence of the aminocyclopropyl moiety enhances its binding affinity to specific protein targets, making it a promising candidate for the development of novel therapeutics. Recent studies have highlighted its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in numerous physiological processes.

In the context of green chemistry and sustainable synthesis, tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate has garnered attention for its compatibility with eco-friendly reaction conditions. Researchers are exploring catalytic methods to synthesize this compound with minimal waste and energy consumption, aligning with the global push for environmentally friendly chemical processes. This aligns with the growing demand for sustainable pharmaceuticals, a trending topic in both academic and industrial circles.

The compound's stability and solubility profile also make it an attractive choice for formulation scientists. Its tert-butyl carbamate group provides protection for the amine functionality, ensuring controlled release in drug delivery systems. This property is particularly relevant in the development of prodrugs, a rapidly evolving area in medicinal chemistry. As the pharmaceutical industry shifts toward personalized medicine, the versatility of tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate positions it as a key player in next-generation therapeutics.

From a synthetic perspective, the preparation of tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate often involves multi-step reactions, including cyclopropanation and carbamate formation. Advanced techniques such as flow chemistry and microwave-assisted synthesis are being employed to optimize its production, addressing the need for scalable and cost-effective manufacturing processes. These innovations are critical for meeting the demands of high-throughput screening in drug discovery programs.

In summary, tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclohexyl}carbamate (CAS No. 2228659-01-4) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications in drug development and sustainable synthesis, ensures its continued relevance in scientific research. As the field evolves, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.